Cas no 2229030-72-0 (tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2229030-72-0
• MF: C₁₅H₂₀ClN₃O₄
• MW: 341.790002822876
• CID: 6255645
• PubChem ID: 165830248
• Update Time: 2025-10-20

tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate
• EN300-1899481
• 2229030-72-0

• Inchi： 1S/C15H20ClN3O4/c1-15(2,3)23-14(20)18-7-6-17-12(9-18)10-4-5-13(19(21)22)11(16)8-10/h4-5,8,12,17H,6-7,9H2,1-3H3
• InChI Key： SVQWUTCINVKVJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.1142338g/mol
• Monoisotopic Mass: 341.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(3-Chloro-4-Nitrophenyl)piperazine-1-carboxylate (CAS: 2229030-72-0)

The compound tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate (CAS: 2229030-72-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, pharmacological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the role of tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate as a versatile building block in the synthesis of piperazine-based scaffolds, which are widely utilized in the development of central nervous system (CNS) drugs, antimicrobial agents, and anticancer therapies. The compound's unique structural features, including the chloro and nitro substituents, contribute to its reactivity and enable its use in diverse chemical transformations, such as nucleophilic aromatic substitution and catalytic hydrogenation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate via a multi-step protocol involving Boc protection of piperazine followed by coupling with 3-chloro-4-nitrobenzene derivatives. The study reported a high yield (85%) and excellent purity (>98%), making it a reliable intermediate for further derivatization. The synthesized compound was subsequently used to develop novel serotonin receptor modulators with potential applications in treating neuropsychiatric disorders.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate served as a precursor for the synthesis of potent kinase inhibitors. The study revealed that modifications of the piperazine ring and nitro group led to compounds with enhanced selectivity for specific kinase targets, offering promising leads for cancer therapy. Molecular docking studies further supported the compound's ability to interact with key amino acid residues in the ATP-binding pocket of target kinases.

Beyond its pharmacological applications, recent research has explored the compound's utility in materials science. A 2024 study in ACS Applied Materials & Interfaces demonstrated its incorporation into polymeric matrices to create stimuli-responsive materials with potential applications in drug delivery systems. The nitro group's redox activity enabled the development of smart materials capable of controlled release under specific physiological conditions.

In conclusion, tert-butyl 3-(3-chloro-4-nitrophenyl)piperazine-1-carboxylate (CAS: 2229030-72-0) continues to be a valuable compound in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its potential pharmacological activities, positions it as a key player in the development of novel therapeutic agents. Future research directions may focus on expanding its applications in targeted drug delivery and exploring its biological activities in more detail.